Cas no 2137603-55-3 (4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde)

• Product Name: 4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde
• CAS No: 2137603-55-3
• MF: C₁₁H₇F₂NOS
• MW: 239.241188287735
• CID: 6279364
• PubChem ID: 165861484
• Update Time: 2025-05-23

4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-714988
• 4-(3-amino-2,4-difluorophenyl)thiophene-2-carbaldehyde
• 2137603-55-3
• 4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde

• Inchi： 1S/C11H7F2NOS/c12-9-2-1-8(10(13)11(9)14)6-3-7(4-15)16-5-6/h1-5H,14H2
• InChI Key： BKRDBENQELHMTK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(=C(C=1F)N)F

Computed Properties

• Exact Mass: 239.02164134g/mol
• Monoisotopic Mass: 239.02164134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.3Ų

Additional information on 4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde

4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde: A Comprehensive Overview

4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde, identified by the CAS registry number 2137603-55-3, is a chemically synthesized compound with a unique structure that combines a thiophene ring system with an aldehyde group and a substituted phenyl moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the amino and fluoro substituents on the phenyl ring introduces interesting electronic and steric properties, making it a valuable molecule for further research and development.

The molecular structure of 4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde is characterized by a thiophene ring (a five-membered aromatic heterocycle containing one sulfur atom) fused with a benzene ring. The aldehyde group (-CHO) is attached to the thiophene ring at the 2-position, while the phenyl ring is substituted with amino (-NH₂) and two fluoro (-F) groups at positions 3 and 4, respectively. This arrangement creates a molecule with both electron-donating (amino group) and electron-withdrawing (fluoro groups) substituents, which can influence its reactivity and biological activity.

Recent studies have explored the synthesis of 4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde through various routes, including coupling reactions and oxidative transformations. One notable approach involves the oxidation of an appropriate thiophene derivative to introduce the aldehyde group. The substitution pattern on the phenyl ring plays a crucial role in determining the reactivity of the starting materials and intermediates during these reactions. Researchers have also investigated the use of transition metal catalysts to enhance reaction efficiency and selectivity.

The biological activity of 4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde has been a focal point in recent research. In vitro studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, this compound has shown promise as an antimicrobial agent against various bacterial and fungal strains. The amino group on the phenyl ring is believed to contribute to its bioactivity by enhancing hydrogen bonding interactions with target proteins or enzymes.

In terms of applications, 4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde has been considered for use in drug design due to its ability to modulate cellular signaling pathways. Its structure allows for further functionalization by introducing additional substituents or linking it to other bioactive molecules. This versatility makes it a valuable building block in medicinal chemistry.

From a materials science perspective, this compound has been explored for its potential as an organic semiconductor material. The thiophene ring system is known for its conjugated π-electron system, which facilitates charge transport properties. The presence of electron-withdrawing fluoro groups can further modulate these properties, making this compound suitable for applications in organic electronics such as field-effect transistors (FETs) or light-emitting diodes (LEDs).

In conclusion, 4-(3-Amino-2,4-difluorophenyl)thiophene-2-carbaldehyde, with its unique structural features and diverse functional groups, represents a promising compound for both academic research and industrial applications. Its synthesis methods continue to evolve with advancements in catalytic chemistry, while its biological and electronic properties offer exciting avenues for future exploration.